Cas no 1261913-22-7 (4-(4-Ethylthiophenyl)-2-fluorobenzoic acid)

• Product Name: 4-(4-Ethylthiophenyl)-2-fluorobenzoic acid
• CAS No: 1261913-22-7
• MF: C₁₅H₁₃FO₂S
• MW: 276.325926542282
• MDL: MFCD18321440
• CID: 2763072
• PubChem ID: 53227312
• Update Time: 2025-06-08

4-(4-Ethylthiophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321440
• 4-(4-ethylsulfanylphenyl)-2-fluorobenzoic acid
• 1261913-22-7
• 4-(4-ETHYLTHIOPHENYL)-2-FLUOROBENZOIC ACID
• 4-(4-Ethylthiophenyl)-2-fluorobenzoic acid, 95%
• 4-(4-Ethylthiophenyl)-2-fluorobenzoic acid

• MDL： MFCD18321440
• Inchi： 1S/C15H13FO2S/c1-2-19-12-6-3-10(4-7-12)11-5-8-13(15(17)18)14(16)9-11/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： QUWNBTRMEIAHJK-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 276.06202899Da
• Monoisotopic Mass: 276.06202899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.6Ų

Additional information on 4-(4-Ethylthiophenyl)-2-fluorobenzoic acid

Exploring the Chemical Properties and Applications of 4-(4-Ethylthiophenyl)-2-fluorobenzoic Acid (CAS No. 1261913-22-7)

The compound 4-(4-Ethylthiophenyl)-2-fluorobenzoic acid, identified by the CAS number 1261913-22-7, is a fascinating molecule with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of aromatic acids, featuring a benzoic acid moiety substituted with a fluorine atom and a thiophene ring containing an ethyl group. Its structure is characterized by the presence of two aromatic rings: one benzene ring with substituents at positions 2 and 4, and a thiophene ring attached at position 4 of the benzene ring.

The benzene ring in this compound is substituted with a fluorine atom at position 2, which introduces electron-withdrawing effects, influencing the reactivity and stability of the molecule. The substitution pattern also plays a crucial role in determining the compound's solubility, acidity, and interaction with other molecules. The thiophene ring, on the other hand, is a five-membered heterocyclic aromatic compound containing sulfur. The ethyl group attached to the thiophene ring adds to the molecule's complexity and potential for functionalization.

Recent studies have highlighted the importance of aromatic heterocycles like thiophenes in various applications, including organic electronics, drug design, and materials science. The presence of both fluorine and sulfur atoms in this compound makes it particularly interesting for researchers exploring novel materials with unique electronic properties. Fluorine substitution is known to enhance lipophilicity and improve bioavailability in pharmaceutical compounds, while sulfur-containing groups can contribute to redox activity and conductivity.

In terms of synthesis, 4-(4-Ethylthiophenyl)-2-fluorobenzoic acid can be prepared through a variety of methods, including coupling reactions, Friedel-Crafts alkylation, or Ullmann-type couplings. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such compounds, reducing reaction times and improving yields. For instance, the use of palladium catalysts in cross-coupling reactions has become a popular approach for constructing biaryl compounds like this one.

The physical properties of this compound are also worth noting. Its melting point is relatively high due to the strong intermolecular forces arising from hydrogen bonding between the carboxylic acid groups. The compound's solubility in polar solvents is enhanced by its polar functional groups, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has focused on the potential applications of 4-(4-Ethylthiophenyl)-2-fluorobenzoic acid in drug discovery. Its structure suggests that it could serve as a lead compound for developing new pharmaceutical agents targeting specific biological pathways. For example, its fluorinated aromatic ring could potentially interact with G-protein coupled receptors (GPCRs), which are important drug targets for treating conditions such as hypertension and neurodegenerative diseases.

In addition to its pharmaceutical potential, this compound has shown promise in materials science. The thiophene moiety contributes to its conjugation properties, making it a candidate for use in organic semiconductors or light-emitting diodes (LEDs). Recent studies have explored the use of thiophene-containing polymers for flexible electronics, where their mechanical flexibility and electronic properties are highly advantageous.

The synthesis and characterization of CAS No. 1261913-22-7 have been documented in several recent publications, highlighting its versatility as a building block for more complex molecules. Researchers have also investigated its reactivity under various conditions, such as nucleophilic aromatic substitution or electrophilic addition reactions, providing insights into its potential for further functionalization.

In conclusion, 4-(4-Ethylthiophenyl)-2-fluorobenzoic acid, with its unique structural features and diverse functional groups, represents an intriguing subject for both fundamental research and applied development. Its properties make it a valuable asset in fields ranging from drug discovery to materials science, underscoring its importance as a versatile chemical entity.